Cas no 7032-86-2 (3-phenyl-3-(piperidin-1-yl)propan-1-ol)

3-phenyl-3-(piperidin-1-yl)propan-1-ol structure
7032-86-2 structure
Product Name:3-phenyl-3-(piperidin-1-yl)propan-1-ol
CAS No:7032-86-2
MF:C14H21NO
MW:219.322643995285
CID:1743275
PubChem ID:201866
Update Time:2025-04-21

3-phenyl-3-(piperidin-1-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-phenyl-3-(piperidin-1-yl)propan-1-ol
    • 3-phenyl-3-piperidin-1-ylpropan-1-ol
    • gamma-Phenyl-1-piperidinepropanol
    • BRN 1345714
    • 5-20-02-00209 (Beilstein Handbook Reference)
    • 7032-86-2
    • 1-Piperidinepropanol, gamma-phenyl-
    • DTXSID80990531
    • Inchi: 1S/C14H21NO/c16-12-9-14(13-7-3-1-4-8-13)15-10-5-2-6-11-15/h1,3-4,7-8,14,16H,2,5-6,9-12H2
    • InChI Key: HUJJQQUQVVZFQZ-UHFFFAOYSA-N
    • SMILES: OCCC(C1C=CC=CC=1)N1CCCCC1

Computed Properties

  • Exact Mass: 219.16243
  • Monoisotopic Mass: 219.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 23.5Ų

Experimental Properties

  • PSA: 23.47
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